(S)-Tert-Butyl 3-phenoxypyrrolidine-1-carboxylate

• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• IUPAC Name: tert-butyl (3S)-3-phenoxypyrrolidine-1-carboxylate
• InChI: InChI=1S/C15H21NO3/c1-15(2,3)19-14(17)16-10-9-13(11-16)18-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3/t13-/m0/s1
• InChI Key: OCZCCXARUXEYGO-ZDUSSCGKSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@@H](C1)OC2=CC=CC=C2
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)OC2=CC=CC=C2

Description

(S)-Tert-Butyl 3-phenoxypyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C15H21NO3 and its molecular weight is 263.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phenol (503 mg, 5.34 mmol) and triphenylphosphine (1.40 g, 5.34 mmol) were added to a solution of tert-butyl 3-hydroxypyrrolidine-1-carboxylate (500 mg, 2.67 mmol; which may be prepared as described in Step 1) in anhydrous THF (13 mL) under nitrogen. The reaction mixture was cooled to 0° C. and DEAD (775 μL, 4.27 mmol) was added dropwise. The solution was allowed to warm to room temperature and stirred overnight. The reaction mixture was concentrated under reduced pressure then diluted with dichloromethane and filtered. The filtrate was washed three times with NaOH 0.2N and brine, dried over Na2SO4 then concentrated. The residue was purified on column chromatography (eluent: pentane EtOAc 9/1) to give the title compound (175 mg, 25%) as a yellow oil.